2-Furyl 4-((2,4,5-trichlorophenyl)sulfonyl)piperazinyl ketone

• IUPAC Name: furan-2-yl-[4-(2,4,5-trichlorophenyl)sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C15H13Cl3N2O4S/c16-10-8-12(18)14(9-11(10)17)25(22,23)20-5-3-19(4-6-20)15(21)13-2-1-7-24-13/h1-2,7-9H,3-6H2
• InChI Key: VSMVKXWBQSYJAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)S(=O)(=O)C3=CC(=C(C=C3Cl)Cl)Cl
• Molecular Formula: C15H13Cl3N2O4S
• Molecular Weight: 423.7 g/mol

Description

2-Furyl 4-((2,4,5-trichlorophenyl)sulfonyl)piperazinyl ketone is a synthetic compound that has gained significant attention in scientific research. It is commonly referred to as FTPK and is widely used as a tool in laboratory experiments to study the biochemical and physiological effects of various compounds.

Mechanism of Action

FTPK acts as a modulator of various ion channels and enzymes by binding to specific sites on these proteins. It has been shown to inhibit the activity of protein kinase C by binding to the catalytic domain of the enzyme. FTPK has also been shown to inhibit the activity of cyclooxygenase by binding to the active site of the enzyme.
Biochemical and Physiological Effects
FTPK has been shown to have various biochemical and physiological effects in laboratory experiments. It has been shown to inhibit the release of neurotransmitters, such as glutamate and substance P, from neurons. FTPK has also been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in various cell types.

Advantages and Limitations for Lab Experiments

FTPK has several advantages as a tool for laboratory experiments. It is a highly selective and potent modulator of ion channels and enzymes, making it useful for studying the specific effects of these proteins. FTPK is also stable and easy to handle, making it a convenient tool for laboratory experiments. However, FTPK has some limitations, such as its low solubility in aqueous solutions, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of FTPK in scientific research. One potential direction is the development of more potent and selective analogs of FTPK that can be used to study the specific effects of ion channels and enzymes. Another direction is the use of FTPK in studies that involve the modulation of ion channels and enzymes in vivo, which could provide insight into the physiological effects of these proteins. Additionally, the use of FTPK in drug discovery and development could lead to the identification of new therapeutic targets for various diseases.

Synthesis Methods

FTPK can be synthesized using a multistep process that involves the reaction of 2,4,5-trichlorobenzenesulfonyl chloride with piperazine, followed by the reaction of the resulting product with furfural and then with acetone. The final product is purified using various techniques, such as recrystallization and column chromatography.

Scientific Research Applications

FTPK has been used extensively in scientific research as a tool to study the mechanisms of action of various compounds. It is commonly used in studies that involve the modulation of ion channels, such as voltage-gated calcium channels and transient receptor potential channels. FTPK has also been used in studies that involve the inhibition of enzymes, such as protein kinase C and cyclooxygenase.